Cas no 28353-03-9 ( )
structure
Product Name:
CAS No:28353-03-9
MF:C12H13NO
MW:187.237723112106
MDL:MFCD02260532
CID:915069
PubChem ID:10899386
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- LogP
- 6-Oxo-6-phenylhexanenitrile
- 28353-03-9
- MFCD02260532
- DB-186439
- MS-20931
- DTXSID50447628
- AKOS006277461
-
-
- MDL： MFCD02260532
- Inchi： 1S/C12H13NO/c13-10-6-2-5-9-12(14)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9H2
- InChI Key： PKUPJRIDMQLMOC-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CCCCC#N
Computed Properties
- Exact Mass: 187.09979
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 360.8°C at 760 mmHg
- Flash Point: 172°C
- Refractive Index: 1.518
- PSA: 40.86
- LogP: 2.95328
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203595-1g |
6-Oxo-6-phenylhexanenitrile |
28353-03-9 | 97% | 1g |
￡249.00 | 2022-03-01 | |
| Fluorochem | 203595-2g |
6-Oxo-6-phenylhexanenitrile |
28353-03-9 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203595-5g |
6-Oxo-6-phenylhexanenitrile |
28353-03-9 | 97% | 5g |
￡730.00 | 2022-03-01 | |
| abcr | AB363645-1 g |
6-Oxo-6-phenylhexanenitrile, 97%; . |
28353-03-9 | 97% | 1g |
€469.80 | 2023-04-26 | |
| abcr | AB363645-2 g |
6-Oxo-6-phenylhexanenitrile, 97%; . |
28353-03-9 | 97% | 2g |
€748.70 | 2023-04-26 | |
| Key Organics Ltd | MS-20931-1G |
6-Oxo-6-phenylhexanenitrile |
28353-03-9 | >95% | 1g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20931-5G |
6-Oxo-6-phenylhexanenitrile |
28353-03-9 | >95% | 5g |
£714.00 | 2025-02-08 | |
| abcr | AB363645-5 g |
6-Oxo-6-phenylhexanenitrile, 97%; . |
28353-03-9 | 97% | 5g |
€1232.80 | 2023-04-26 | |
| abcr | AB363645-1g |
6-Oxo-6-phenylhexanenitrile, 97%; . |
28353-03-9 | 97% | 1g |
€469.80 | 2025-02-27 | |
| abcr | AB363645-2g |
6-Oxo-6-phenylhexanenitrile, 97%; . |
28353-03-9 | 97% | 2g |
€748.70 | 2025-02-27 |
Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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